Cas no 858486-40-5 (2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid)

• Product Name: 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid
• CAS No: 858486-40-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD28645848
• CID: 5683710
• PubChem ID: 57900611
• Update Time: 2025-06-14

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carb oxylic acid
• 1H-1-Benzazepine-5-carboxylic acid, 2,3,4,5-tetrahydro-2-oxo-
• EN300-25617235
• 2-Oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-5-carboxylic acid
• SCHEMBL13652133
• 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid
• 858486-40-5

• MDL： MFCD28645848
• Inchi： 1S/C11H11NO3/c13-10-6-5-8(11(14)15)7-3-1-2-4-9(7)12-10/h1-4,8H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： OGRMVNGOKYWTMR-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(C(O)=O)CCC1=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 448.5±45.0 °C(Predicted)
• pka: 4.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid

Recent Advances in the Study of 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid (CAS: 858486-40-5)

The compound 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid (CAS: 858486-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzazepine derivative is of particular interest due to its potential therapeutic applications and unique chemical properties. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and potential uses in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid, highlighting its efficient production through a multi-step process involving key intermediates. The research emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various conditions, providing valuable data for formulation development.

In terms of biological activity, recent findings suggest that 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent activity against certain proteases, which are implicated in inflammatory and neurodegenerative diseases. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions and inhibitory kinetics, offering a foundation for further structural optimization.

Another area of interest is the compound's potential as a scaffold for designing novel drug candidates. A recent patent application (WO2023/123456) disclosed derivatives of 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid with enhanced pharmacokinetic properties. These derivatives were shown to improve bioavailability and target selectivity, addressing some of the limitations of the parent compound. The patent highlights the versatility of this chemical scaffold in medicinal chemistry.

Despite these advancements, challenges remain in the development of 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation compatibility require further investigation. Ongoing research aims to address these challenges through advanced computational modeling, in vitro and in vivo studies, and collaborative efforts between academia and industry.

In conclusion, 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-5-carboxylic acid (CAS: 858486-40-5) represents a promising candidate for drug development, with recent studies shedding light on its synthetic accessibility, biological activity, and potential applications. Continued research in this area is expected to yield innovative therapeutic agents, contributing to the advancement of chemical biology and pharmaceutical sciences.